2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile

• IUPAC Name: 2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C8H6N4/c1-6-2-8-10-4-7(3-9)5-12(8)11-6/h2,4-5H,1H3
• InChI Key: COLMZAXIWKUDPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)C#N
• Molecular Formula: C8H6N4
• Molecular Weight: 158.16 g/mol

Description

“2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile” is a chemical compound with the molecular formula C8H6N4 and a molecular weight of 158.16. It is typically available in powder form.

Synthesis Analysis

While specific synthesis methods for “2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile” were not found, pyrazolo[1,5-a]pyrimidines can be synthesized through various methods. For instance, one study identified a family of pyrazolo[1,5-a]pyrimidines as strategic compounds for optical applications due to their simpler and greener synthetic methodology.

Molecular Structure Analysis

The InChI code for “2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile” is 1S/C8H6N4/c1-6-2-8-10-4-7(3-9)5-12(8)11-6/h2,4-5H,1H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile” is a powder at room temperature. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Fluorescent Probes for Biological Imaging

2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile: derivatives have been identified as strategic compounds for optical applications. . These compounds can be used to study the dynamics of intracellular processes and provide insights into the functioning of living cells.

Chemosensors

. These chemosensors can detect ions or molecules, providing valuable information for environmental monitoring and diagnostics.

Organic Light-Emitting Devices (OLEDs)

. The ability to fine-tune their emission behavior by structural modification allows for the development of OLEDs with specific characteristics for display and lighting technologies.

Photobleaching Performance

The photobleaching performance of 2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile derivatives is noteworthy. .

Anticancer Activity

Pyrazolo[1,5-a]pyrimidine derivatives have shown inhibitory activity against various cancer cell lines. .

Synthetic Methodology

The synthesis of 2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile involves simpler and greener methodologies compared to other fluorophores. .

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

While specific future directions for “2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile” were not found, the study of pyrazolo[1,5-a]pyrimidines for optical applications suggests potential future research directions in this area.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, a class of compounds to which it belongs, have been reported to exhibit a wide range of biological and pharmacological activities such as hypnotic, anti-inflammatory, anti-tumor, antimycobacterial, anti-viral, antitrypanosomal, antischistosomal, and most importantly anti-tumor activity .

Mode of Action

It is known that the biological activity of pyrazolo[1,5-a]pyrimidines is often due to their interaction with various cellular targets . The compound’s interaction with its targets can lead to changes in cellular processes, potentially contributing to its observed biological effects.

Biochemical Pathways

Given the broad range of biological activities associated with pyrazolo[1,5-a]pyrimidines, it can be inferred that multiple pathways may be affected . These could potentially include pathways related to cell growth and proliferation, inflammation, and various disease processes.

Pharmacokinetics

The molecular weight of the compound is 15816 , which suggests that it may have favorable ADME properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body.

Result of Action

Given the broad range of biological activities associated with pyrazolo[1,5-a]pyrimidines, it can be inferred that the compound may have diverse effects at the molecular and cellular level .